Cas no 1480950-40-0 (3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine)

3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine is a heterocyclic compound featuring a fused thiazolo-pyridine core linked to a pyrrolidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The rigid thiazolo-pyridine scaffold enhances binding affinity to biological targets, while the pyrrolidine ring offers conformational flexibility, facilitating interactions with diverse receptors. Its synthetic versatility allows for further functionalization, enabling the development of novel pharmacophores. The compound's stability and solubility profile further support its utility in high-throughput screening and lead optimization. Researchers value this scaffold for its potential in designing kinase inhibitors, antiviral agents, and other therapeutically relevant small molecules.

3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine structure

1480950-40-0 structure

Product Name:3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine

CAS No:1480950-40-0

MF:C₁₀H₁₁N₃S

MW:205.279440164566

MDL:MFCD21193828

CID:5605534

PubChem ID:65335050

Update Time:2025-05-24

3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1480950-40-0
- AKOS014670217
- EN300-907461
- 3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine
- 3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine
- MDL： MFCD21193828
- Inchi： 1S/C10H11N3S/c1-2-8-10(12-4-1)14-9(13-8)7-3-5-11-6-7/h1-2,4,7,11H,3,5-6H2
- InChI Key： XIIFVTURPQKHJD-UHFFFAOYSA-N
- SMILES： S1C2C(=CC=CN=2)N=C1C1CNCC1

Computed Properties

Exact Mass: 205.06736854g/mol
Monoisotopic Mass: 205.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 66Å²

3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-907461-0.05g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	0.05g	$912.0	2024-05-21
Enamine	EN300-907461-0.1g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	0.1g	$956.0	2024-05-21
Enamine	EN300-907461-0.25g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	0.25g	$999.0	2024-05-21
Enamine	EN300-907461-0.5g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	0.5g	$1043.0	2024-05-21
Enamine	EN300-907461-1g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0		1g	$1086.0	2023-09-01
Enamine	EN300-907461-2.5g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	2.5g	$2127.0	2024-05-21
Enamine	EN300-907461-5g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0		5g	$3147.0	2023-09-01
Enamine	EN300-907461-10g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0		10g	$4667.0	2023-09-01
Enamine	EN300-907461-1.0g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	1.0g	$1086.0	2024-05-21
Enamine	EN300-907461-5.0g	3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}pyrrolidine	1480950-40-0	95%	5.0g	$3147.0	2024-05-21

3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine Related Literature

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Additional information on 3-{1,3thiazolo5,4-bpyridin-2-yl}pyrrolidine

Comprehensive Overview of 3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine (CAS No. 1480950-40-0)

3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine (CAS No. 1480950-40-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound's molecular framework combines a thiazolo[5,4-b]pyridine core with a pyrrolidine moiety, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine is often explored in the context of cancer research, neurodegenerative diseases, and metabolic disorders, reflecting its broad therapeutic potential. Its molecular docking properties and ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are frequently studied to optimize its efficacy and safety.

The synthesis of CAS No. 1480950-40-0 typically involves multi-step organic reactions, including cyclization and cross-coupling strategies. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce environmental impact, addressing the growing emphasis on green chemistry in industrial applications. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures high purity and reproducibility, critical for regulatory compliance.

From a commercial perspective, 3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine is available through specialized chemical suppliers, often labeled as a research-grade compound or building block for medicinal chemistry. Its pricing and availability are influenced by factors such as scale-up challenges and intellectual property considerations. Researchers frequently search for structure-activity relationship (SAR) studies involving this compound, highlighting its relevance in lead optimization pipelines.

Beyond pharmaceuticals, CAS No. 1480950-40-0 has potential applications in material science, particularly in the development of organic semiconductors and photocatalysts. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, aligning with the global push for sustainable energy solutions. Computational studies, including DFT calculations, are often conducted to predict its electronic properties and reactivity.

In summary, 3-{1,3-Thiazolo[5,4-b]pyridin-2-yl}pyrrolidine represents a compelling case study in interdisciplinary science, bridging drug discovery, synthetic chemistry, and advanced materials. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary scientific and industrial challenges.